Cas no 2097509-40-3 (Thalidomide-NH-PEG2-C2-NH-Boc)

• Product Name: Thalidomide-NH-PEG2-C2-NH-Boc
• CAS No: 2097509-40-3
• MF: C₂₄H₃₂N₄O₈
• MW: 504.532886505127
• CID: 4739065
• PubChem ID: 132045665
• Update Time: 2025-05-21

Thalidomide-NH-PEG2-C2-NH-Boc Chemical and Physical Properties

Names and Identifiers

• Thalidomide-NH-PEG2-C2-NH-Boc
• tert-butyl N-[2-[2-[2-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]ethoxy]ethoxy]ethyl]carbamate
• AKOS040757277
• HY-130853
• tert-butyl N-[2-[2-[2-[[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]amino]ethoxy]ethoxy]ethyl]carbamate
• tert-butyl (2-(2-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)ethoxy)ethoxy)ethyl)carbamate
• SCHEMBL19503737
• 2097509-40-3
• DA-68119
• Carbamic acid, N-[2-[2-[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]ethoxy]ethoxy]ethyl]-, 1,1-dimethylethyl ester
• CS-0116035
• F82634

• Inchi： 1S/C24H32N4O8/c1-24(2,3)36-23(33)26-10-12-35-14-13-34-11-9-25-16-6-4-5-15-19(16)22(32)28(21(15)31)17-7-8-18(29)27-20(17)30/h4-6,17,25H,7-14H2,1-3H3,(H,26,33)(H,27,29,30)
• InChI Key： YMOKYFTVZVHRSA-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NCCOCCOCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 504.22201399g/mol
• Monoisotopic Mass: 504.22201399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 152

Additional information on Thalidomide-NH-PEG2-C2-NH-Boc

Comprehensive Overview of Thalidomide-NH-PEG2-C2-NH-Boc (CAS No. 2097509-40-3): Structure, Applications, and Research Insights

The compound Thalidomide-NH-PEG2-C2-NH-Boc (CAS No. 2097509-40-3) represents a sophisticated derivative of thalidomide, engineered for advanced biomedical and pharmaceutical research. This molecule integrates a PEG2 (polyethylene glycol) spacer and a Boc (tert-butoxycarbonyl) protecting group, enhancing its solubility and stability for targeted applications. As a PROTAC (Proteolysis Targeting Chimera) precursor or linker, it has garnered significant attention in drug discovery, particularly in the development of degrader technologies and small-molecule conjugates.

In recent years, the demand for PEGylated compounds like Thalidomide-NH-PEG2-C2-NH-Boc has surged due to their role in improving pharmacokinetic properties. Researchers frequently search for "PEG linker applications" or "Boc-protected thalidomide derivatives," reflecting the compound's relevance in bioconjugation and prodrug design. Its CAS No. 2097509-40-3 is often cited in patents and academic papers, underscoring its industrial and academic value.

The structural uniqueness of Thalidomide-NH-PEG2-C2-NH-Boc lies in its modular design. The thalidomide moiety binds to cereblon (CRBN), a key protein in ubiquitin-mediated degradation, while the PEG2 spacer offers flexibility and reduced immunogenicity. The Boc group ensures selective deprotection during synthesis, a feature highly sought after in "click chemistry" and "solid-phase peptide synthesis" workflows. These attributes align with trending topics like "targeted protein degradation" and "next-generation therapeutics."

From a therapeutic perspective, Thalidomide-NH-PEG2-C2-NH-Boc is explored in oncology and immunology, addressing questions such as "how to enhance drug delivery" or "PEGylation in cancer therapy." Its compatibility with E3 ligase ligands makes it a candidate for PROTAC development, a field dominating recent literature. Notably, its CAS No. 2097509-40-3 is indexed in databases like PubChem and Reaxys, facilitating global research collaboration.

Quality control and scalability are critical for Thalidomide-NH-PEG2-C2-NH-Boc manufacturing. Analytical techniques like HPLC and mass spectrometry ensure purity, while queries like "PEG2 linker solubility" or "Boc deprotection conditions" highlight practical challenges. The compound’s stability under physiological conditions further supports its use in in vivo studies, a hotspot in "preclinical research optimization."

In conclusion, Thalidomide-NH-PEG2-C2-NH-Boc (CAS No. 2097509-40-3) exemplifies innovation in medicinal chemistry. Its dual functionality as a CRBN recruiter and PEGylated scaffold positions it at the forefront of precision medicine. As searches for "custom PROTAC linkers" and "thalidomide analogs" rise, this compound will remain pivotal in bridging synthetic chemistry with therapeutic breakthroughs.